2-chloro-N-[4-(4-morpholinylmethyl)phenyl]-4-nitrobenzamide

• IUPAC Name: 2-chloro-N-[4-(morpholin-4-ylmethyl)phenyl]-4-nitrobenzamide
• InChI: InChI=1S/C18H18ClN3O4/c19-17-11-15(22(24)25)5-6-16(17)18(23)20-14-3-1-13(2-4-14)12-21-7-9-26-10-8-21/h1-6,11H,7-10,12H2,(H,20,23)
• InChI Key: QJOVZAWUFCCJJZ-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CC2=CC=C(C=C2)NC(=O)C3=C(C=C(C=C3)[N+](=O)[O-])Cl
• Molecular Formula: C18H18ClN3O4
• Molecular Weight: 375.8 g/mol

Description

2-chloro-N-[4-(4-morpholinylmethyl)phenyl]-4-nitrobenzamide, also known as TAK-659, is a small molecule inhibitor that targets various kinases involved in B-cell receptor signaling. It is a promising drug candidate for the treatment of B-cell malignancies, such as chronic lymphocytic leukemia (CLL) and non-Hodgkin lymphoma (NHL).

Scientific Research Applications

Synthesis and Gastroprokinetic Activity

2-chloro-N-[4-(4-morpholinylmethyl)phenyl]-4-nitrobenzamide and its analogs have been evaluated for their gastroprokinetic activity, indicating the essential role of the amide bond and the specific arrangement of the morpholine ring and N-benzyl group for potent activity. The reversal of the amide linkage in related compounds showed a decline in gastroprokinetic effectiveness, highlighting the structural specificity required for this application (S. Kalo et al., 1995).

Crystal Structure and Biological Evaluation

The crystal structure, spectroscopic properties, and biological activity of 4-chloro-N-(2-(2-nitrophenyl)acetoxy)-N-phenylbenzamide were studied, revealing insights into the structure-property relationship and its potential antitumor activity. This research underscores the importance of understanding the molecular structure for predicting and enhancing biological effects (Dian He et al., 2014).

Nitroreductase Metabolism and Bioavailability

Studies on the nitroreductase metabolism of 2-chloro-5-nitro-N-phenylbenzamide (GW9662) have shown its mutagenicity and pharmacokinetic profile, indicating its potential as a chemopreventive agent. The metabolism of GW9662, particularly its conversion to a reduced metabolite through presystemic metabolism, suggests pathways that could influence its bioavailability and therapeutic efficacy (I. Kapetanovic et al., 2012).

Anticonvulsant Activity

The synthesis and evaluation of 4-nitro-N-phenylbenzamides, including compounds structurally related to 2-chloro-N-[4-(4-morpholinylmethyl)phenyl]-4-nitrobenzamide, have identified several derivatives with significant anticonvulsant properties. This research contributes to the development of new therapeutic agents for seizure disorders, highlighting the potential of nitrobenzamide derivatives in neuropharmacology (V. Bailleux et al., 1995).

Reduction of Nitroarenes and Azaaromatic Compounds

The reduction of various nitroarenes to aminoarenes using formic acid in the presence of ruthenium catalysts demonstrates the versatile chemical transformations that can be applied to nitrobenzamide derivatives. This method offers a chemoselective approach to modifying nitrobenzamide compounds, potentially opening new pathways for synthesizing aminoarene-based pharmaceuticals and materials (Yoshihisa Watanabe et al., 1984).